Cas no 2060049-94-5 (3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride)
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
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- 6-Benzofuransulfonyl fluoride, 2,3-dihydro-3,3-dimethyl-
- 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride
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- MDL: MFCD30500062
- Inchi: 1S/C10H11FO3S/c1-10(2)6-14-9-5-7(15(11,12)13)3-4-8(9)10/h3-5H,6H2,1-2H3
- InChI Key: YZBHCRJUCWZNFK-UHFFFAOYSA-N
- SMILES: O1C2=CC(S(F)(=O)=O)=CC=C2C(C)(C)C1
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339048-0.05g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 0.05g |
$888.0 | 2025-03-18 | |
| Enamine | EN300-339048-0.1g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 0.1g |
$930.0 | 2025-03-18 | |
| Enamine | EN300-339048-0.25g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 0.25g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-339048-0.5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 0.5g |
$1014.0 | 2025-03-18 | |
| Enamine | EN300-339048-1.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-339048-2.5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-339048-5.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 | |
| Enamine | EN300-339048-10.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-18 | |
| Enamine | EN300-339048-1g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 1g |
$1057.0 | 2023-09-03 | ||
| Enamine | EN300-339048-5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride |
2060049-94-5 | 5g |
$3065.0 | 2023-09-03 |
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride
Introduction to 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride (CAS No. 2060049-94-5)
3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2060049-94-5, belongs to the benzofuran class of heterocyclic compounds, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The benzofuran scaffold is a prominent feature in many natural products and pharmaceuticals, owing to its ability to facilitate complex molecular interactions. In particular, the 6-sulfonyl fluoride moiety introduces a high degree of electrophilicity, which is exploited in various synthetic pathways to introduce functional groups or modify existing ones. This characteristic has made 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride a compound of interest in the development of novel therapeutic agents.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have leveraged modern catalytic techniques and green chemistry principles to optimize the synthesis pathway, reducing waste and improving yield. These innovations align with the broader industry trend toward sustainable chemical manufacturing, ensuring that the production of CAS No. 2060049-94-5 is both environmentally friendly and economically viable.
In the realm of pharmaceutical research, 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride has been explored as a key intermediate in the synthesis of kinase inhibitors and other targeted therapies. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the benzofuran-sulfonyl fluoride moiety into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.
One notable area of research involves the use of this compound in the development of epigenetic modulators. Epigenetic changes, such as DNA methylation and histone modification, are increasingly recognized as critical factors in disease progression. The structural features of CAS No. 2060049-94-5 make it a promising candidate for designing molecules that can modulate epigenetic enzymes, thereby reversing or preventing disease-related epigenetic alterations. Preliminary studies have shown that derivatives of this compound exhibit potent activity against histone deacetylases (HDACs), which are implicated in various neurological and oncological disorders.
The versatility of 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride extends beyond pharmaceutical applications. In material science, its unique reactivity has been harnessed for the development of advanced polymers and coatings. The sulfonyl fluoride group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, allowing for the creation of polymers with tailored properties such as enhanced durability or biodegradability. These materials are particularly relevant in industries where environmental sustainability is a priority.
The compound's stability under various conditions also makes it suitable for industrial processes that require robust intermediates. For instance, it can serve as a building block in the production of agrochemicals where structural integrity and reactivity are essential for efficacy. By integrating CAS No. 2060049-94-5 into these processes, manufacturers can achieve higher yields and purities while maintaining cost-effectiveness.
As research continues to uncover new applications for benzofuran derivatives, the demand for high-quality intermediates like 3,3-dimethyl-2,3-dihydro-1-benzofuran-6-sulfonyl fluoride is expected to grow. Collaborative efforts between academia and industry are vital to drive innovation and ensure that these compounds are developed and utilized responsibly. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process by enabling rapid assessment of molecular properties and potential applications.
In conclusion,CAS No. 2060049-94-5 represents a significant advancement in organic chemistry with far-reaching implications for medicine and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics and sustainable materials. As our understanding of its properties continues to evolve through ongoing research,this compound promises to remain at the forefront of scientific discovery for years to come.
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